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Abstract

E-3-(Methylphenylamino)-2-propenal, a key intermediate in the synthesis of various organic
compounds, most notably the cholesterol-lowering drug Fluvastatin, is a subject of significant
interest in medicinal and synthetic chemistry. This technical whitepaper provides a detailed
review of the available scientific literature on this compound, covering its chemical and physical
properties, established synthesis protocols, and an overview of the biological activities of
related acrolein derivatives. Due to a notable lack of publicly available data on the specific
biological effects and signaling pathways of E-3-(methylphenylamino)-2-propenal, this review
also highlights the general toxicological profile of the parent compound, acrolein, to provide a
broader context for potential research and development. All quantitative data from the literature
Is summarized in structured tables, and key experimental workflows are visualized using
Graphviz diagrams.

Introduction

E-3-(Methylphenylamino)-2-propenal, also known as 3-(N-methylanilino)acrolein, is an a,3-
unsaturated aldehyde containing a secondary amine functionality. Its chemical structure,
featuring both an electrophilic aldehyde and a nucleophilic enamine moiety, makes it a versatile
reagent in organic synthesis. The primary application of this compound lies in its role as a
precursor in the multi-step synthesis of Fluvastatin, a competitive inhibitor of HMG-CoA
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reductase.[1][2] This review aims to consolidate the existing knowledge on E-3-
(methylphenylamino)-2-propenal to serve as a comprehensive resource for researchers in drug
discovery and development.

Chemical and Physical Properties

The fundamental chemical and physical properties of E-3-(methylphenylamino)-2-propenal are
summarized in the table below, based on data from various chemical databases and supplier

information.

Property Value Reference

Molecular Formula C10H11NO [3]

Molecular Weight 161.20 g/mol [3]
(2E)-3-

IUPAC Name (methyl(phenyl)amino)prop-2- [3]
enal

CAS Number 14189-82-3, 34900-01-1 [3]

Appearance Not specified in literature

Melting Point Not specified in literature

Boiling Point Not specified in literature

Solubility Not specified in literature

Synthesis and Characterization
Experimental Protocol for Synthesis

A common synthetic route to E-3-(methylphenylamino)-2-propenal involves the reaction of N-
methylaniline with a suitable three-carbon aldehyde precursor. One patented method describes
the reaction of N-methylaniline with propargyl alcohol in the presence of an oxidizing agent.[1]
Another approach involves the reaction of N-methylaniline with tetramethoxypropane in the
presence of an acid catalyst. The general workflow for the latter is depicted below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://patents.google.com/patent/WO2006090256A1/en
https://patents.google.com/patent/CN1740155A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2E_-3-_Methylphenylamino_-2-propenal
https://pubchem.ncbi.nlm.nih.gov/compound/2E_-3-_Methylphenylamino_-2-propenal
https://pubchem.ncbi.nlm.nih.gov/compound/2E_-3-_Methylphenylamino_-2-propenal
https://pubchem.ncbi.nlm.nih.gov/compound/2E_-3-_Methylphenylamino_-2-propenal
https://patents.google.com/patent/WO2006090256A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions

N-methylaniline Tetramethoxypropane Acid Catalyst Gontrolled Temperature]

Reaction
Crude Product

Work-up
Y

Neutralization

Purification

!

G-&(methylphenylamino)-Z-propenaD

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

)

Michael Addition

Cellular Nucleophiles ROS Production Inflammatory Mediators
[Enzyme Inactivatior) GSH Depletion Oxidative Stress Inflammation

Gellular DysfunctiorD Cellular Damage Tissue Injury
< Other Precursors

Intermediate

— —=

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b023326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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